N-(2,5-dimethylphenyl)-2-(3'-(4-fluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[3-(4-fluorophenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]acetamide
• InChI: InChI=1S/C26H22FN3O3S/c1-16-7-8-17(2)21(13-16)28-23(31)14-29-22-6-4-3-5-20(22)26(25(29)33)30(24(32)15-34-26)19-11-9-18(27)10-12-19/h3-13H,14-15H2,1-2H3,(H,28,31)
• InChI Key: KWUXTFLEJJUJFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C3=CC=CC=C3C4(C2=O)N(C(=O)CS4)C5=CC=C(C=C5)F
• Molecular Formula: C26H22FN3O3S
• Molecular Weight: 475.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-(3'-(4-fluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide is a useful research compound. Its molecular formula is C26H22FN3O3S and its molecular weight is 475.54. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethylphenyl)-2-(3'-(4-fluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethylphenyl)-2-(3'-(4-fluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Anti-inflammatory Applications

• Microwave-assisted synthesis of novel derivatives similar to the compound has been explored for potent antibacterial agents. These compounds exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, highlighting their potential in addressing antibiotic resistance challenges (Borad et al., 2015).
• Another study synthesized derivatives with anti-inflammatory activity by modifying the chemical structure, showing significant potential against inflammation. These modifications contribute to understanding the compound's structural activity relationship and its therapeutic potential in inflammatory diseases (Sunder & Maleraju, 2013).

Enzyme Inhibition for Therapeutic Applications

• Research on derivatives of thiazolidinedione and thiazolamines demonstrates their α-glucosidase inhibitory activity, which is crucial for managing diabetes by controlling glucose levels. Some derivatives have shown very good inhibition, suggesting their potential as antidiabetic agents (Koppireddi et al., 2014).

Potential in Treatment of Neurological Disorders

• Synthesis and biological evaluation of novel derivatives based on the thiazolidine-2,4-dione moiety for treating inflammatory diseases have been reported. These compounds were compared against commercial anti-inflammatory drugs and found to inhibit enzymes and cytokines involved in the inflammatory process effectively, suggesting potential therapeutic applications in neuroinflammation and neurodegenerative diseases (Ma et al., 2011).

Anticonvulsant Activity

• Indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide have been designed, synthesized, and evaluated for anticonvulsant activities. This research shows significant anticonvulsant activity, highlighting the potential for developing new treatments for epilepsy (Nath et al., 2021).